Cas no 119647-62-0 (2-(hydroxymethyl)-1H-Pyrrole-3-carboxaldehyde)

2-(hydroxymethyl)-1H-Pyrrole-3-carboxaldehyde structure
119647-62-0 structure
Product Name:2-(hydroxymethyl)-1H-Pyrrole-3-carboxaldehyde
CAS No:119647-62-0
MF:C6H7NO2
MW:125.125281572342
CID:133110
PubChem ID:14202478
Update Time:2025-04-19

2-(hydroxymethyl)-1H-Pyrrole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxymethyl)-1H-Pyrrole-3-carboxaldehyde
    • 1H-Pyrrole-3-carboxaldehyde,2-(hydroxymethyl)-
    • 1H-Pyrrole-3-carboxaldehyde,2-(hydroxymethyl)-(9CI)
    • 1H-Pyrrole-3-carboxaldehyde, 2-(hydroxymethyl)-
    • 119647-62-0
    • 2-(HYDROXYMETHYL)-1H-PYRROLE-3-CARBALDEHYDE
    • Inchi: 1S/C6H7NO2/c8-3-5-1-2-7-6(5)4-9/h1-3,7,9H,4H2
    • InChI Key: FLRVZKAGXBTAJR-UHFFFAOYSA-N
    • SMILES: OCC1=C(C=O)C=CN1

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09000
  • LogP: 0.31950
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